4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide

• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol
• SMILES: CNC(=O)C1=CC(=CN1C)C(=O)CCl
• InChI: InChI=1S/C9H11ClN2O2/c1-11-9(14)7-3-6(5-12(7)2)8(13)4-10/h3,5H,4H2,1-2H3,(H,11,14)
• InChIKey: BPIVQHDKXWOOGO-UHFFFAOYSA-N

4-(Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide: Core Properties and In-Class Positioning for Laboratory Procurement

4-(Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide (CAS 1049605-87-9) is a synthetic pyrrole-2-carboxamide building block featuring a reactive chloroacetyl group at the 4-position and a unique N,1-dimethyl substitution pattern on the pyrrole and amide nitrogens . The compound is typically supplied at a minimum purity of 95% [1]. While pyrrole-2-carboxamides are explored as scaffolds for ryanodine receptor modulators and ubiquitin-specific protease inhibitors [2], no comparative biological data exists for this specific compound against its closest analogs, placing its primary differentiator in its distinct physicochemical properties.

Reactive chloroacetyl handle for electrophilic coupling

N,1-dimethyl pattern for regio-specific amidification

Supplied at minimum purity for synthetic building block use

• [1] Chembase. 4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide. Product Information, EN300-35593. View Source
• [2] Hassan, M. A., et al. (2025). Design, Synthesis, and Evaluation of Selective Ubiquitin-Specific Protease 11 (USP11) Inhibitors. ACS Omega. View Source

Why Generic Substitution Fails for 4-(Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide

Substituting 4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide with a generic chloroacetyl-pyrrole carboxamide overlooks key structural features that dictate its chemical behavior. The specific N,1-dimethyl configuration, in contrast to N,N-dimethyl or primary amide analogs, directly impacts the molecule's lipophilicity (logP 0.4) and hydrogen bond donor count [1][2]. These factors are critical for downstream applications like reaction partitioning, permeability in cell-based assays, and SAR studies where a single methyl group shift can alter target engagement, as seen in related USP4/USP11 inhibitor scaffolds [3].

Target Compound N,1-dimethyl amide pattern with distinct lipophilicity and H-bond donor profile

Primary Amide Analog Lipophilicity difference may shift partitioning and assay permeability context

Target Compound Monomethyl amide N-H donor provides directional interaction point

N,N-Dimethyl Analog Absence of amide N-H donor may alter binding-site engagement in SAR studies

• [1] Chembase. 4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide. Product Information, EN300-35593. LogP: 0.4. View Source
• [2] Chembase. 4-(chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide. Product Information, EN300-35592. LogP: 0.12. View Source
• [3] Hassan, M. A., et al. (2025). Design, Synthesis, and Evaluation of Selective Ubiquitin-Specific Protease 11 (USP11) Inhibitors. ACS Omega. View Source

Quantitative Evidence for 4-(Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide Differentiation

Lipophilicity Differential: Target Compound vs. Primary Amide Analog

The lipophilicity of 4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide is quantified by a logP of 0.4, as reported by Chembase [1]. This represents a 3.3-fold increase in the octanol-water partition coefficient compared to the des-methyl analog 4-(chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide, which has a reported logP of 0.12 [2]. This difference is attributed to the N-methyl substitution on the amide group, which reduces hydrogen bond donor capacity and increases hydrophobicity.

Lipophilicity Differential

Head-to-head

logP 0.4 vs. 0.12

3.3-fold higher partition coefficient

May support partitioning context in cell-based assay design

Computed/predicted values; experimental validation advised

Evidence Dimension	Calculated logP
Target Compound Data	logP = 0.4
Comparator Or Baseline	4-(chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide: logP = 0.12
Quantified Difference	The target compound's logP is 0.28 units higher, equivalent to a 3.3-fold increase.
Conditions	Computed/predicted logP values from the Chembase database.

Why This Matters

The higher logP suggests improved passive membrane permeability in cell-based assays, which is a crucial selection factor when sourcing building blocks for designing cell-active probes or lead compounds.

• [1] Chembase. 4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide. Product Information, EN300-35593. LogP: 0.4. View Source
• [2] Chembase. 4-(chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide. Product Information, EN300-35592. LogP: 0.12. View Source

Hydrogen Bond Donor Capacity: Target Compound vs. N,N-Dimethyl Analog

The target compound possesses one hydrogen bond donor (pyrrole N-H) and a monomethyl amide acceptor, as implied by its SMILES structure [1]. In contrast, the N,N-dimethyl analog 4-(2-chloroacetyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS 115027-25-3) also contains only one hydrogen bond donor (pyrrole N-H) but lacks the amide N-H donor [2]. Consequently, the target compound provides an additional hydrogen bond interaction point without the full steric bulk of a tertiary amide, potentially offering a unique balance for target binding that is unavailable in either the primary amide or the N,N-dimethyl series.

H-Bond Donor Comparison

Head-to-head

Target: 2 H-bond donors (pyrrole N-H, amide N-H)

Comparator: 1 H-bond donor (pyrrole N-H only)

Distinct H-bond donor profile for SAR exploration

Structural analysis based on SMILES; binding confirmation needed

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	2 H-Bond Donors (1 pyrrole N-H, 1 amide N-H)
Comparator Or Baseline	4-(2-chloroacetyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide: 1 H-Bond Donor (pyrrole N-H only)
Quantified Difference	Target compound has one additional H-bond donor.
Conditions	Structural analysis based on IUPAC names and SMILES strings from PubChem and Chembase.

Why This Matters

This precisely positions the compound as an intermediate H-bond donor profile in SAR explorations, which is a critical parameter for medicinal chemists selecting building blocks to optimize binding affinity and selectivity.

• [1] Chembase. 4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide. Product Information, EN300-35593. View Source
• [2] PubChem. 4-(2-Chloroacetyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide. PubChem CID 15729271. XLogP3-AA: 0.8. View Source

Recommended Application Scenarios for 4-(Chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide Based on Physicochemical Evidence

Intermediate LogP Scaffold in Cell-Based SAR Libraries

With a logP of 0.4, 4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide is well-suited as a core scaffold for medicinal chemistry programs requiring balanced lipophilicity for cellular permeability without the high hydrophobicity of the N,N-dimethyl analog (XLogP3 0.8) [1][2]. Its procurement is prioritized when designing focused libraries where small logP increments are systematically explored to optimize ADME properties.

Covalent Probe Design Requiring a Defined H-Bond Donor Profile

The compound's chloroacetyl warhead is a known electrophile for covalent inhibitor design, as demonstrated in USP4/USP11 inhibitor development [3]. The presence of a single amide N-H donor differentiates it from the N,N-dimethyl analog, providing an additional directional interaction point for binding site engagement. This makes it a preferred intermediate for designing covalent probes targeting cysteine proteases or deubiquitinases where nuanced H-bond networks dictate selectivity.

Precision Synthesis of Oligo-pyrrolecarboxamide Derivatives

The 95% minimum purity and distinct reactivity of the chloroacetyl group make this compound a reliable building block for iterative synthesis of oligo-N-methylpyrrolecarboxamide antibiotics or DNA-binding polyamides [4]. The N,1-dimethyl pattern offers a specific regio-chemical handle that is absent in primary amide or N,N-dimethyl analogs, enabling selective amidification in complex synthetic sequences.

Application

Selection Property

Validation Focus

SAR library design with balanced lipophilicity

Reported intermediate logP profile

Partitioning and permeability in cell-based models

Covalent probe design requiring defined H-bond donor

Monomethyl amide H-bond donor count

Binding interaction and selectivity in protease/DUB assays

Iterative oligo-pyrrole synthesis

N,1-dimethyl regio-chemical handle

Selective amidification in multi-step synthetic sequences

• [1] Chembase. 4-(chloroacetyl)-N,1-dimethyl-1H-pyrrole-2-carboxamide. LogP: 0.4. View Source
• [2] PubChem. 4-(2-Chloroacetyl)-N,N-dimethyl-1H-pyrrole-2-carboxamide. XLogP3-AA: 0.8. View Source
• [3] Hassan, M. A., et al. (2025). Design, Synthesis, and Evaluation of Selective Ubiquitin-Specific Protease 11 (USP11) Inhibitors. ACS Omega. View Source
• [4] Efficient synthesis of oligo N methylpyrrolecarboxamides and related compounds. (Original document). View Source